Cas no 30881-24-4 (2,4-Pentanedione, 3-[(4-methoxyphenyl)methyl]-)

2,4-Pentanedione, 3-[(4-methoxyphenyl)methyl]- structure
30881-24-4 structure
Product Name:2,4-Pentanedione, 3-[(4-methoxyphenyl)methyl]-
CAS No:30881-24-4
MF:C13H16O3
MW:220.264344215393
CID:1444648
Update Time:2024-08-23

2,4-Pentanedione, 3-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentanedione, 3-[(4-methoxyphenyl)methyl]-
    • Inchi: 1S/C13H16O3/c1-9(14)13(10(2)15)8-11-4-6-12(16-3)7-5-11/h4-7,13H,8H2,1-3H3
    • InChI Key: QOQYLKURADQSEA-UHFFFAOYSA-N
    • SMILES: CC(=O)C(CC1=CC=C(OC)C=C1)C(=O)C

Computed Properties

  • Exact Mass: 220.10998

Experimental Properties

  • Density: 1.064±0.06 g/cm3(Predicted)
  • Melting Point: 71-73 °C
  • Boiling Point: 328.3±27.0 °C(Predicted)
  • PSA: 43.37
  • pka: 10.18±0.59(Predicted)
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